(S)-tert-butyl 3-(isopropylamino)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (3S)-3-(propan-2-ylamino)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C12H24N2O2/c1-9(2)13-10-6-7-14(8-10)11(15)16-12(3,4)5/h9-10,13H,6-8H2,1-5H3/t10-/m0/s1
• InChI Key: JRECQALUKGSSFA-JTQLQIEISA-N
• Canonical SMILES: CC(C)NC1CCN(C1)C(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)N[C@H]1CCN(C1)C(=O)OC(C)(C)C
• Molecular Formula: C12H24N2O2
• DSSTOX Substance ID: DTXSID10693543
• Molecular Weight: 228.33 g/mol
• CAS RN: 849107-00-2

Description

“(S)-tert-butyl 3-(isopropylamino)pyrrolidine-1-carboxylate” likely refers to a specific isomer of a pyrrolidine derivative. Pyrrolidines are a class of organic compounds that contain a five-membered ring with four carbon atoms and one nitrogen atom.

Synthesis Analysis

The synthesis of pyrrolidines can be achieved through various methods. One common method is the N-heterocyclization of primary amines with diols. Another method involves the use of nitrogen-containing acetals and ketals as starting compounds.

Molecular Structure Analysis

The molecular structure of pyrrolidine derivatives can vary greatly depending on the specific substituents attached to the pyrrolidine ring. The structure of “this compound” would likely include a pyrrolidine ring with an isopropylamino group and a tert-butyl carboxylate group attached.

Chemical Reactions Analysis

Pyrrolidines can undergo a variety of chemical reactions. For example, they can participate in C(sp3)-H alkylation and arylation reactions. The specific reactions that “this compound” can undergo would depend on its exact structure and the reaction conditions.

Future Directions

The future directions for research on “(S)-tert-butyl 3-(isopropylamino)pyrrolidine-1-carboxylate” would likely depend on its properties and potential applications. Pyrrolidine derivatives are a topic of ongoing research due to their presence in many biologically active compounds.

Synthesis routes and methods

Procedure details

To a solution of (R)-3-amino-1-N-Boc pyrrolidine (1.0 eq, 2.68 mmol) in methanol (15 mL) was added acetone (1.07 eq), sodium cyano borohydride (2.0 eq) and few drops of acetic acid and the resulting mixture was stirred at room temperature overnight. The reaction mixture was concentrated dissolved in dichloromethane and washed with saturated aqueous sodium bicarbonate. The combined organics were washed with brine and dried over sodium sulfate. The crude product was purified on silica using gradient elution from hexane/ethyl acetate (5%) to hexane/ethyl acetate (30%). 1H-NMR (CDCl3) δ: 1.05 (6H, d), 1.45 (9H, s), 1.60 (1H, m), 2.80-3.00 (2H, m), 3.20-3.70 (4H, m). ESI-MS m/z: 229 (M+1), UV retention time: 0.77 min.